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Compound of Interest

Compound Name: trans-2-Pentenoic acid

Cat. No.: B1200066 Get Quote

An In-depth Technical Guide to trans-2-Pentenoic Acid

Introduction
Trans-2-Pentenoic acid, systematically known as (E)-pent-2-enoic acid, is an unsaturated

carboxylic acid. Its structure consists of a five-carbon chain with a carboxyl group and a double

bond between the second and third carbon atoms in the trans configuration.[1] This alpha,beta-

unsaturated monocarboxylic acid is a colorless to pale yellow liquid with a characteristic sour,

cheesy, or caramellic aroma.[2][3][4] It is found naturally in foods like bananas and beer.[3][4]

Trans-2-Pentenoic acid and its derivatives are utilized in various industrial and research

applications, including as flavoring agents, in the synthesis of pharmaceuticals and specialty

polymers, and as a reagent in organic chemistry.[5][6]

Chemical Structure and Identifiers
The unambiguous identification of trans-2-Pentenoic acid is crucial for research and

development. The following table summarizes its key chemical identifiers.
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Identifier Value

IUPAC Name (2E)-pent-2-enoic acid[7]

Synonyms
trans-2-Pentenoic acid, (E)-2-Pentenoic acid,

beta-Ethyl acrylic acid[2][8]

CAS Number 13991-37-2[9]

Molecular Formula C₅H₈O₂[2][7]

SMILES CC/C=C/C(=O)O[2]

InChI
InChI=1S/C5H8O2/c1-2-3-4-5(6)7/h3-

4H,2H2,1H3,(H,6,7)/b4-3+[2]

InChIKey YIYBQIKDCADOSF-ONEGZZNKSA-N[2]

Chemical and Physical Properties
A summary of the key physical and chemical properties of trans-2-Pentenoic acid is provided

below. These properties are essential for its handling, application, and process development.

Property Value

Molecular Weight 100.12 g/mol [2]

Appearance Clear colorless to light yellow liquid[3][7]

Melting Point 9-11 °C[3]

Boiling Point 106 °C at 20 mmHg[3]

Density 0.99 g/mL at 25 °C[3]

Refractive Index (n20/D) 1.452[3]

pKa 4.70 at 25°C[10]

Solubility
62.9 mg/mL in water at 20 °C; soluble in organic

solvents[1][2]

Flash Point 102 °C (closed cup)
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Experimental Protocols
Synthesis of trans-2-Pentenoic Acid
A common laboratory-scale synthesis of trans-2-Pentenoic acid involves the Knoevenagel

condensation.

Methodology: The synthesis can be achieved through the reaction of propionaldehyde with

malonic acid.[10]

Reactants: Propionaldehyde and Malonic Acid.[10]

Catalyst/Solvent: The reaction is typically carried out in pyridine, which acts as both the

solvent and a basic catalyst.[10]

Conditions: The reaction mixture is heated for a specified duration (e.g., 3 hours).[10]

Work-up: Following the reaction, the product is isolated. A typical procedure would involve

acidification to precipitate the carboxylic acid, followed by extraction with an organic solvent

and purification by distillation or recrystallization.

Yield: This method has been reported to produce a yield of approximately 93%.[10]
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Caption: General workflow for the synthesis of trans-2-Pentenoic acid.

Biological Activity and Applications
Trans-2-Pentenoic acid is recognized as a biochemical reagent for life science research.[5]

[11] Its reactivity, influenced by both the carboxylic acid group and the carbon-carbon double

bond, makes it a versatile intermediate and active compound in various fields.[1]

Flavor and Fragrance Industry
Due to its distinct fruity, cheesy, and sour aroma, trans-2-Pentenoic acid is used as a flavoring

agent in the food industry and as a component in fragrances.[3][6]

Pharmaceutical Synthesis
It serves as a key intermediate in the synthesis of more complex pharmaceutical compounds.

[6] Research has shown its utility in preparing novel nonsteroidal human androgen receptor
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(hAR) agonists from an antagonist pharmacophore.[3] Additionally, derivatives of trans-

substituted propenoic acids have been studied for their activity on the nicotinic acid receptor

HCA2 (GPR109A), a target for antidyslipidemic drugs.[11]

Polymer and Chemical Industries
The compound is employed in the production of specialty polymers, where it can contribute to

enhanced material properties like flexibility and durability.[6] It is also a valuable reagent in

broader organic synthesis and is used in the formulation of agricultural chemicals.[1][6]
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Caption: Logical relationships of trans-2-Pentenoic acid applications.

Conclusion
Trans-2-Pentenoic acid is a multifunctional organic compound with a well-defined chemical

structure and a range of physical properties that facilitate its use in diverse applications. From
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its role as a flavoring agent to its crucial function as an intermediate in the synthesis of

pharmaceuticals targeting receptors like hAR and HCA2, it remains a compound of significant

interest to researchers and industry professionals. The straightforward synthesis protocols and

established reactivity patterns ensure its continued relevance in both academic and industrial

settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 13991-37-2: trans-2-Pentenoic acid | CymitQuimica [cymitquimica.com]

2. trans-2-Pentenoic acid | C5H8O2 | CID 638122 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. TRANS-2-PENTENOIC ACID | 13991-37-2 [chemicalbook.com]

4. Pentenoic acid - Wikipedia [en.wikipedia.org]

5. medchemexpress.com [medchemexpress.com]

6. chemimpex.com [chemimpex.com]

7. trans-2-Pentenoic acid, 97% 25 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

8. trans-2-Pentenoic Acid 95.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

9. trans-2-Pentenoic acid [webbook.nist.gov]

10. guidechem.com [guidechem.com]

11. trans-2-pentenoic acid | CAS#:13991-37-2 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [trans-2-Pentenoic acid chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200066#trans-2-pentenoic-acid-chemical-structure-
and-properties]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1200066?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/13991-37-2/
https://pubchem.ncbi.nlm.nih.gov/compound/638122
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5269170.htm
https://en.wikipedia.org/wiki/Pentenoic_acid
https://www.medchemexpress.com/trans-2-pentenoic-acid.html
https://www.chemimpex.com/products/39065
https://www.thermofisher.com/order/catalog/product/279370250
https://www.thermofisher.com/order/catalog/product/279370250
https://www.fishersci.ca/shop/products/trans-2-pentenoic-acid-tci-america-2/p-7134565
https://webbook.nist.gov/cgi/inchi?ID=C13991372&Mask=4
https://www.guidechem.com/encyclopedia/trans-2-pentenoic-acid-dic17962.html
https://www.chemsrc.com/en/cas/13991-37-2_195817.html
https://www.benchchem.com/product/b1200066#trans-2-pentenoic-acid-chemical-structure-and-properties
https://www.benchchem.com/product/b1200066#trans-2-pentenoic-acid-chemical-structure-and-properties
https://www.benchchem.com/product/b1200066#trans-2-pentenoic-acid-chemical-structure-and-properties
https://www.benchchem.com/product/b1200066#trans-2-pentenoic-acid-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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